Molten salt synthesis of disordered spinel CoFe2O4 with improved electrochemical performance for sodium-ion batteries
RSC Advances Pub Date: 2023-11-22 DOI: 10.1039/D3RA07050F
Abstract
Sodium-ion (Na-ion) batteries are currently being investigated as an attractive substitute for lithium-ion (Li-ion) batteries in large energy storage systems because of the more abundant and less expensive supply of Na than Li. However, the reversible capacity of Na-ions is limited because Na possesses a large ionic radius and has a higher standard electrode potential than that of Li, making it challenging to obtain electrode materials that are capable of storing large quantities of Na-ions. This study investigates the potential of CoFe2O4 synthesised via the molten salt method as an anode for Na-ion batteries. The obtained phase structure, morphology and charge and discharge properties of CoFe2O4 are thoroughly assessed. The synthesised CoFe2O4 has an octahedron morphology, with a particle size in the range of 1.1–3.6 μm and a crystallite size of ∼26 nm. Moreover, the CoFe2O4 (M800) electrodes can deliver a high discharge capacity of 839 mA h g−1 in the first cycle at a current density of 0.1 A g−1, reasonable cyclability of 98 mA h g−1 after 100 cycles and coulombic efficiency of ∼99%. The improved electrochemical performances of CoFe2O4 can be due to Na-ion-pathway shortening, wherein the homogeneity and small size of CoFe2O4 particles may enhance the Na-ion transportation. Therefore, this simple synthetic approach using molten salt favours the Na-ion diffusion and electron transport to a great extent and maximises the utilisation of CoFe2O4 as a potential anode material for Na-ion batteries.
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